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Compound of Interest

Compound Name: K145

Cat. No.: B15609897

Get Quote

Technical Support Center: K145
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability, storage, and effective use of K145,

a selective inhibitor of Sphingosine Kinase 2 (SphK2).

Frequently Asked Questions (FAQs)
1. What is K145 and what is its primary mechanism of action?

K145 is a selective, substrate-competitive, and orally active inhibitor of Sphingosine Kinase 2

(SphK2).[1] Its primary mechanism of action is to block the catalytic activity of SphK2, an

enzyme that phosphorylates sphingosine to produce the signaling lipid sphingosine-1-

phosphate (S1P).[2] By inhibiting SphK2, K145 can modulate cellular processes regulated by

the SphK2/S1P signaling pathway, such as cell growth, proliferation, and apoptosis.[2][3]

2. What are the recommended storage conditions for K145?

Proper storage of K145 is crucial for maintaining its stability and activity. The following table

summarizes the recommended storage conditions for both the solid compound and its

solutions.
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Form
Storage
Temperature

Duration
Special
Instructions

Solid (Powder) 4°C Short-term

Store in a sealed

container, away from

moisture.

-20°C Long-term

Store in a sealed

container, away from

moisture.

Stock Solution (-80°C) -80°C Up to 6 months

Aliquot to avoid

repeated freeze-thaw

cycles. Keep sealed

and away from

moisture.

Stock Solution (-20°C) -20°C Up to 1 month

Aliquot to avoid

repeated freeze-thaw

cycles. Keep sealed

and away from

moisture.

3. How should I prepare stock solutions of K145?

K145 hydrochloride is soluble in dimethyl sulfoxide (DMSO).[4] To prepare a stock solution,

dissolve the compound in anhydrous DMSO to a desired concentration (e.g., 10 mM). It may be

necessary to use sonication to fully dissolve the compound.[1] For in vivo experiments, a

common solvent system is a mixture of 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

saline.[1]

4. Can I expect K145 to always decrease cellular S1P levels?

While K145 is an inhibitor of SphK2, some studies have reported unexpected effects on

sphingolipid levels. In certain cell lines, treatment with K145 has been observed to cause a

dose-dependent increase in both sphingosine-1-phosphate (S1P) and dihydrosphingosine-1-

phosphate (dhS1P).[5][6][7][8] This counterintuitive result highlights the complexity of the

sphingolipid metabolic network and suggests that the cellular response to SphK2 inhibition can
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be context-dependent. Researchers should be aware of this possibility and may need to

measure sphingolipid levels to accurately interpret their results.

5. Are there any known off-target effects of K145?

Current literature primarily focuses on the selectivity of K145 for SphK2 over SphK1.[1]

However, as with any small molecule inhibitor, the potential for off-target effects exists. One

study indicated that K145, along with other SphK inhibitors, can affect dihydroceramide

desaturase activity.[5][6][7][8] It is recommended to include appropriate controls in your

experiments to help distinguish between on-target and potential off-target effects. This can

include using a structurally unrelated inhibitor with the same target or using genetic approaches

(e.g., siRNA) to validate the phenotype.

Troubleshooting Guide
This guide addresses common issues that may arise during experiments with K145.
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Issue Possible Cause(s) Suggested Solution(s)

Compound precipitates out of

solution.

- The compound has low

aqueous solubility.- The

solvent concentration in the

final culture medium is too

high.

- If precipitation occurs during

preparation, gentle heating

and/or sonication can be used

to aid dissolution.[1]- When

diluting a DMSO stock solution

into aqueous media, do so

gradually while vortexing to

prevent precipitation.- Ensure

the final DMSO concentration

in your cell culture medium is

low (typically <0.5%) to avoid

both precipitation and solvent

toxicity.[9]

Inconsistent or no biological

effect observed.

- Inhibitor Instability: The

compound may be degrading

in the cell culture medium over

the course of the experiment.-

Incorrect Concentration: The

concentration used may be too

low to achieve significant

target inhibition.- Cell Line

Specificity: The effect of

SphK2 inhibition can be cell-

type dependent.

- For long-term experiments,

consider refreshing the media

with a fresh inhibitor at regular

intervals.[9]- Perform a dose-

response experiment to

determine the optimal

concentration (e.g., IC50) for

your specific cell line and

experimental endpoint.[9]-

Confirm the expression and

activity of SphK2 in your cell

line.

Unexpected or contradictory

results (e.g., increased S1P

levels).

- Complex Biological

Regulation: The sphingolipid

pathway is highly regulated

with potential compensatory

mechanisms.- Off-target

Effects: The observed

phenotype may be due to the

inhibitor acting on other

cellular targets.

- Measure the levels of S1P

and related sphingolipids in

your experimental system to

understand the metabolic

impact of K145.[7]- Use

multiple methods to assess the

downstream effects of SphK2

inhibition (e.g., Western blot for

p-ERK/p-Akt, apoptosis

assays).- Validate key findings
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using a secondary, structurally

distinct SphK2 inhibitor or a

genetic approach (e.g., SphK2

siRNA).

High cellular toxicity at

effective concentrations.

- Off-target Toxicity: The

inhibitor may be affecting other

essential cellular pathways.-

Solvent Toxicity: High

concentrations of the solvent

(e.g., DMSO) can be toxic to

cells.

- Use the lowest effective

concentration of K145 that

produces the desired biological

effect.- Ensure the final

concentration of the solvent in

the cell culture media is below

the toxic threshold for your cell

line (typically <0.5% for

DMSO).[9]

Experimental Protocols
1. Cell Viability Assay (MTT Assay)

This protocol is a general guideline for assessing the effect of K145 on cell viability.

Materials:

Cells of interest

Complete cell culture medium

K145 stock solution (in DMSO)

96-well plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

Microplate reader
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Procedure:

Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere

overnight.

Prepare serial dilutions of K145 in complete culture medium from your stock solution.

Include a vehicle control (medium with the same final concentration of DMSO as the

highest K145 concentration).

Remove the old medium from the cells and replace it with the medium containing the

different concentrations of K145 or vehicle control.

Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable

cells to metabolize the MTT into formazan crystals.[10]

Carefully remove the medium and add 100 µL of solubilization solution to each well to

dissolve the formazan crystals.[10]

Measure the absorbance at 570 nm using a microplate reader.

Calculate cell viability as a percentage of the vehicle-treated control cells.

2. Western Blot for Phosphorylated ERK and Akt

This protocol provides a framework for analyzing the effect of K145 on the phosphorylation

status of downstream signaling proteins ERK and Akt.

Materials:

Cells of interest

Complete cell culture medium

K145 stock solution (in DMSO)

6-well plates or larger culture dishes
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Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels and running buffer

Transfer buffer and PVDF or nitrocellulose membranes

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies: anti-phospho-ERK1/2 (Thr202/Tyr204), anti-total-ERK1/2, anti-

phospho-Akt (Ser473), anti-total-Akt, and a loading control antibody (e.g., anti-β-actin or

anti-GAPDH)

HRP-conjugated secondary antibodies

Chemiluminescent substrate

Imaging system

Procedure:

Seed cells in 6-well plates and grow to 70-80% confluency.

Treat the cells with the desired concentrations of K145 or vehicle control for the specified

time (e.g., 3 hours).[1]

Wash the cells with ice-cold PBS and lyse them with ice-cold lysis buffer.

Clarify the lysates by centrifugation and determine the protein concentration of the

supernatant using a BCA assay.

Denature the protein samples by boiling in Laemmli sample buffer.

Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose

membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.
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Incubate the membrane with the primary antibody against the phosphorylated protein

(e.g., anti-phospho-ERK) overnight at 4°C.

Wash the membrane with TBST and incubate with the appropriate HRP-conjugated

secondary antibody for 1 hour at room temperature.

Wash the membrane again with TBST and detect the signal using a chemiluminescent

substrate and an imaging system.

To normalize the data, the membrane can be stripped and re-probed for the total protein

and a loading control.

Signaling Pathway and Experimental Workflow
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Caption: K145 inhibits the SphK2-mediated phosphorylation of sphingosine.
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Caption: A logical workflow for studying the effects of K145 in cell culture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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